Cas no 1817631-65-4 ((3S,4S,5S)-4-cyclopropyl-3-fluoro-5-(hydroxymethyl)pyrrolidin-2-one)

• Product Name: (3S,4S,5S)-4-cyclopropyl-3-fluoro-5-(hydroxymethyl)pyrrolidin-2-one
• CAS No: 1817631-65-4
• MF: C₈H₁₂FNO₂
• MW: 173.184785842896
• CID: 5272100
• Update Time: 2025-05-20

(3S,4S,5S)-4-cyclopropyl-3-fluoro-5-(hydroxymethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 4-cyclopropyl-3-fluoro-5-(hydroxymethyl)-, (3S,4S,5S)-
• (3S,4S,5S)-4-cyclopropyl-3-fluoro-5-(hydroxymethyl)pyrrolidin-2-one

• Inchi： 1S/C8H12FNO2/c9-7-6(4-1-2-4)5(3-11)10-8(7)12/h4-7,11H,1-3H2,(H,10,12)/t5-,6+,7+/m1/s1
• InChI Key： CTGGSQCPVBUZHV-VQVTYTSYSA-N
• SMILES： N1[C@H](CO)[C@H](C2CC2)[C@H](F)C1=O

Additional information on (3S,4S,5S)-4-cyclopropyl-3-fluoro-5-(hydroxymethyl)pyrrolidin-2-one

(3S,4S,5S)-4-Cyclopropyl-3-Fluoro-5-(Hydroxymethyl)Pyrrolidin-2-One: A Comprehensive Overview

(3S,4S,5S)-4-Cyclopropyl-3-fluoro-5-(hydroxymethyl)pyrrolidin-2-one, also known by its CAS number 1817631-65-4, is a complex organic compound with significant potential in the field of pharmaceutical research. This compound belongs to the class of pyrrolidinone derivatives, which have been extensively studied for their diverse biological activities. The molecule features a pyrrolidinone ring with specific substituents that contribute to its unique chemical and pharmacological properties.

The structure of this compound is characterized by a five-membered pyrrolidinone ring system. The substituents include a cyclopropyl group at position 4, a fluorine atom at position 3, and a hydroxymethyl group at position 5. These substituents are strategically positioned to influence the compound's solubility, stability, and bioavailability. Recent studies have highlighted the importance of these groups in modulating the compound's interaction with biological targets.

One of the most notable features of (3S,4S,5S)-4-cyclopropyl-3-fluoro-5-(hydroxymethyl)pyrrolidin-2-one is its stereochemistry. The compound exists in a specific stereoisomeric form with S configurations at positions 3, 4, and 5. This stereochemistry plays a critical role in determining the compound's pharmacokinetic properties and its ability to interact with target proteins. Researchers have found that the stereochemical arrangement can significantly affect the compound's efficacy and selectivity in biological systems.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry and functional group transformations. Recent advancements in asymmetric synthesis techniques have enabled the efficient production of this enantiomerically pure compound. These methods include the use of chiral catalysts and stereoselective reactions to ensure high yields and purity.

From a pharmacological perspective, (3S,4S,5S)-4-cyclopropyl-3-fluoro-5-(hydroxymethyl)pyrrolidin-2-one has shown promising results in preclinical studies. It exhibits potent activity against various therapeutic targets, including enzymes involved in metabolic disorders and neurodegenerative diseases. The hydroxymethyl group at position 5 has been identified as a key functional group responsible for its enzymatic activity.

Recent research has also explored the potential of this compound as a drug candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system disorders. Additionally, studies have demonstrated its potential as an anti-inflammatory agent due to its ability to modulate inflammatory pathways.

In terms of safety profile, preliminary toxicological studies indicate that this compound has a favorable safety margin when administered at therapeutic doses. However, further studies are required to fully characterize its long-term safety and toxicity profile.

The development of novel pyrrolidinone derivatives like (3S,4S,5S)-4-cyclopropyl-3-fluoro-5-(hydroxymethyl)pyrrolidin-2-one represents a significant advancement in medicinal chemistry. Its unique combination of structural features and pharmacological properties positions it as a promising candidate for future drug development efforts.